Cas no 2877649-86-8 (2-[4-(3-Fluoropyridin-2-yl)piperazin-1-yl]-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine)

• Product Name: 2-[4-(3-Fluoropyridin-2-yl)piperazin-1-yl]-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine
• CAS No: 2877649-86-8
• MF: C₁₉H₂₆FN₇
• MW: 371.45504617691
• CID: 5308003
• PubChem ID: 165433340
• Update Time: 2025-06-03

2-[4-(3-Fluoropyridin-2-yl)piperazin-1-yl]-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• F6790-1444
• 2-[4-(3-fluoropyridin-2-yl)piperazin-1-yl]-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine
• 2877649-86-8
• AKOS040873545
• 2-[4-(3-Fluoropyridin-2-yl)piperazin-1-yl]-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine

• Inchi： 1S/C19H26FN7/c1-15-14-17(25-8-6-24(2)7-9-25)23-19(22-15)27-12-10-26(11-13-27)18-16(20)4-3-5-21-18/h3-5,14H,6-13H2,1-2H3
• InChI Key： NCGDYXWGKQWWQH-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1N1CCN(C2=NC(C)=CC(=N2)N2CCN(C)CC2)CC1

Computed Properties

• Exact Mass: 371.22337202g/mol
• Monoisotopic Mass: 371.22337202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.6Ų

Additional information on 2-[4-(3-Fluoropyridin-2-yl)piperazin-1-yl]-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine

2-[4-(3-Fluoropyridin-2-yl)piperazin-1-yl]-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine: A Comprehensive Overview

2-[4-(3-Fluoropyridin-2-yl)piperazin-1-yl]-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine, also known by its CAS number 2877649868, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrimidines, which are widely studied due to their diverse biological activities. The structure of this compound is characterized by a pyrimidine ring system with substituents that include piperazine groups and a fluoropyridine moiety, making it a promising candidate for various therapeutic applications.

The synthesis of this compound involves a multi-step process that typically includes the formation of intermediate piperazine derivatives and subsequent coupling reactions to form the final pyrimidine product. Recent advancements in synthetic methodologies have enabled researchers to optimize the yield and purity of this compound, making it more accessible for preclinical studies. The use of microwave-assisted synthesis and continuous flow reactors has further enhanced the efficiency of its production, aligning with the principles of green chemistry.

From a pharmacological perspective, this compound has shown remarkable activity in vitro against several disease models, particularly in the realm of oncology. Studies have demonstrated its ability to inhibit key enzymes and signaling pathways involved in cancer progression, such as the PI3K/AKT/mTOR pathway. This suggests potential applications in the development of targeted therapies for cancers with specific genetic mutations. Moreover, its selectivity towards cancer cells over normal cells has been highlighted in recent research, underscoring its therapeutic potential with minimal off-target effects.

The structural features of this compound play a crucial role in its biological activity. The presence of a fluoropyridine group introduces electronic effects that enhance its binding affinity to target proteins. Additionally, the piperazine rings contribute to the molecule's flexibility and ability to interact with binding pockets in enzyme structures. These attributes make it an ideal scaffold for further chemical modifications aimed at improving bioavailability and efficacy.

Recent studies have also explored the use of computational modeling techniques to predict the binding modes and pharmacokinetic profiles of this compound. Molecular docking simulations have provided insights into how it interacts with key drug targets, while quantitative structure-property relationship (QSPR) models have helped predict its absorption, distribution, metabolism, and excretion (ADME) properties. These computational tools have significantly accelerated the drug discovery process and provided valuable guidance for experimental designs.

In terms of clinical relevance, preliminary animal studies have shown promising results, with the compound demonstrating effective tumor growth inhibition in xenograft models. However, further investigations are required to evaluate its safety profile and determine optimal dosing regimens for human trials. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to advance this compound through preclinical stages and into clinical development.

The development of 2-[4-(3-fluoropyridin-2-yl)piperazin-1-yl]-4-methyl-6-(4-methylpiperazin-1-y)pyrimidine represents a significant milestone in medicinal chemistry. Its unique structure, coupled with advanced synthetic and analytical techniques, positions it as a strong candidate for addressing unmet medical needs in oncology and other therapeutic areas. As research continues to unfold, this compound holds great promise for contributing to the next generation of targeted therapies.